Cas no 899726-80-8 (3-benzyl-8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-benzyl-8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 899726-80-8
• MF: C₂₄H₂₃N₅O₂
• MW: 413.471724748611
• CID: 5556336
• PubChem ID: 7213990
• Update Time: 2025-05-19

3-benzyl-8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F3124-0117
• 3-benzyl-8-(2,5-dimethylphenyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 2-benzyl-6-(2,5-dimethylphenyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 899726-80-8
• AKOS001404158
• Z247606874
• 3-benzyl-8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C24H23N5O2/c1-15-10-11-16(2)19(12-15)29-17(3)13-27-20-21(25-23(27)29)26(4)24(31)28(22(20)30)14-18-8-6-5-7-9-18/h5-13H,14H2,1-4H3
• InChI Key： JGAKAYCTXOFJNH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=C(C)C=CC=4C)C(C)=CN32)N(C)C(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 413.18517499g/mol
• Monoisotopic Mass: 413.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-benzyl-8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

3-Benzyl-8-(2,5-Dimethylphenyl)-1,7-Dimethyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 899726-80-8)

The compound 3-benzyl-8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 899726-80-8) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-g]purine derivatives, which are known for their potential biological activities and therapeutic applications. The molecule's structure incorporates a purine ring system with substituted groups that contribute to its unique properties.

The imidazo[1,2-g]purine core of this compound is a bicyclic structure that combines the features of an imidazole ring fused to a purine moiety. The substitution pattern on this core is critical to its functionality. Specifically, the benzyl group at position 3 and the 2,5-dimethylphenyl group at position 8 introduce steric and electronic effects that may influence the compound's interaction with biological targets. Additionally, the dimethyl groups at positions 1 and 7 further modulate the molecule's physicochemical properties.

Recent studies have highlighted the potential of imidazo[1,2-g]purine derivatives as inhibitors of certain kinases and other enzymes involved in disease pathways. For instance, research has shown that such compounds can exhibit potent inhibitory activity against protein kinases associated with cancer progression. The presence of bulky substituents like the benzyl and dimethylphenyl groups may enhance the molecule's ability to bind to specific active sites on these enzymes.

Furthermore, the dione functionality in this compound (the two ketone groups at positions 2 and 4) contributes to its stability and may play a role in its metabolic profile. Understanding the relationship between the molecular structure and pharmacokinetic properties is crucial for optimizing drug candidates derived from this scaffold.

From a synthetic perspective, the construction of this compound involves multi-step organic synthesis techniques. The assembly of the imidazo[1,2-g]purine core typically requires careful planning to ensure regioselectivity and yield. Subsequent functionalization steps introduce the substituents at specific positions on the ring system. Advanced methodologies such as microwave-assisted synthesis or catalytic cross-coupling reactions may be employed to streamline these processes.

In terms of applications, compounds like CAS No. 899726-80-8 are often explored in preclinical studies for their potential as anticancer agents. Their ability to modulate key signaling pathways makes them promising candidates for targeted therapies. Additionally, these molecules may exhibit anti-inflammatory or neuroprotective effects depending on their interaction with specific receptors or enzymes.

Recent advancements in computational chemistry have enabled researchers to model the binding interactions of this compound with its target proteins at an atomic level. Such insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion,3-benzyl-8-(2,5-dimethylphenyl)-1,7-dimethyl-imidazo[1,2-g]purine-dione( CAS No. 8997 ( CAS No.) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications.